6-(5-Quinoxalin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-(5-quinoxalin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18N6O2/c25-17-5-15(21-18(26)22-17)23-7-11-9-24(10-12(11)8-23)16-6-19-13-3-1-2-4-14(13)20-16/h1-6,11-12H,7-10H2,(H2,21,22,25,26)
• InChI Key: ZJTRVJBYODBCOO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=CC(=O)NC(=O)N3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

The compound “6-(5-Quinoxalin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-1H-pyrimidine-2,4-dione” belongs to the class of organic compounds known as quinoxalines. These are compounds containing a quinoxaline moiety, a bicyclic heterocycle made up of a benzene ring fused to a pyrazine ring.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds was first discovered in 1884. This process gives the product as quinoxaline.

Molecular Structure Analysis

Quinoxaline is a nitrogen-containing heterocyclic compound. It is a white crystalline powder that occurs widely in natural products and many pharmaceutical ingredients. Structurally, quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine.

Chemical Reactions Analysis

Quinoxalines can undergo various reactions such as Oxidation, Nitration, Diazotization, Alkylation, Addition, Condensation, Cyclization, Substitutions reactions. These reactions can be used to synthesize quinoxaline derivatives via many different methods of synthetic strategies.